Cas no 70278-85-2 (9H-Fluorene, 2,7-dimethoxy-9,9-dimethyl-)

• Product Name: 9H-Fluorene, 2,7-dimethoxy-9,9-dimethyl-
• CAS No: 70278-85-2
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 547892
• PubChem ID: 21332476
• Update Time: 2025-04-19

9H-Fluorene, 2,7-dimethoxy-9,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene, 2,7-dimethoxy-9,9-dimethyl-
• 2,7-dimethoxy-9,9-dimethylfluorene
• 70278-85-2
• 2,7-DIMETHOXY-9,9-DIMETHYL-9H-FLUORENE
• DTXSID60612582
• SCHEMBL11347292

• Inchi： 1S/C17H18O2/c1-17(2)15-9-11(18-3)5-7-13(15)14-8-6-12(19-4)10-16(14)17/h5-10H,1-4H3
• InChI Key： PBWXFKIBGJQEPD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C3C=CC(=CC=3C(C)(C)C=2C=1)OC

Computed Properties

• Exact Mass: 254.13074
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.083±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• PSA: 18.46